Cas no 272778-10-6 (Tetraethoxy-d20-silane)

• Product Name: Tetraethoxy-d20-silane
• CAS No: 272778-10-6
• MF: C₈H₂₀O₄Si
• MW: 228.450737953186
• CID: 253904
• PubChem ID: 102601014
• Update Time: 2025-05-19

Tetraethoxy-d20-silane Chemical and Physical Properties

Names and Identifiers

• Silicic acid (H₄SiO₄),tetra(ethyl-d₅) ester (9CI)
• TETRAETHOXY-D20-SILANE
• tetrakis(1,1,2,2,2-pentadeuterioethyl) silicate
• D99336
• 272778-10-6
• Tetraethoxy-d20-silane

• Inchi： 1S/C8H20O4Si/c1-5-9-13(10-6-2,11-7-3)12-8-4/h5-8H2,1-4H3/i1D3,2D3,3D3,4D3,5D2,6D2,7D2,8D2
• InChI Key： BOTDANWDWHJENH-DEHFLJNXSA-N
• SMILES： [Si](OC([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])([2H])[2H])OC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 228.239
• Monoisotopic Mass: 228.239
• Isotope Atom Count: 20
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Density: 1.03
• Boiling Point: 165.499 °C at 760 mmHg
• Flash Point: 46.667 °C
• PSA: 36.92000
• LogP: 1.56800

Additional information on Tetraethoxy-d20-silane

Introduction to Tetraethoxy-d20-silane (CAS No. 272778-10-6): Applications and Recent Advancements

Tetraethoxy-d20-silane, with the chemical formula (C₂H₉)₄SiO₄ and CAS number 272778-10-6, is a specialized organosilicon compound that has garnered significant attention in the field of materials science and chemical synthesis. This deuterated derivative of tetraethoxysilane is widely utilized as a precursor in the preparation of functionalized silicate materials, particularly in the development of advanced coatings, adhesives, and nanocomposites. The introduction of deuterium atoms (d) into the molecular structure not only enhances analytical precision but also opens up new avenues for research in polymer chemistry and surface modification.

The unique properties of Tetraethoxy-d20-silane stem from its tetraalkoxysilane backbone, which allows for facile hydrolysis and condensation reactions under controlled conditions. This reactivity makes it an invaluable building block for synthesizing siloxane-based polymers, which are known for their thermal stability, chemical inertness, and mechanical robustness. In recent years, researchers have been exploring its potential in creating hybrid organic-inorganic materials, leveraging its ability to form strong Si-O-Si bonds while incorporating organic functionalities.

One of the most compelling applications of Tetraethoxy-d20-silane is in the field of nanotechnology. Its ability to self-assemble into ordered structures at the molecular level has enabled the development of highly uniform thin films and nanocomposites. These materials exhibit exceptional properties such as increased hardness, reduced friction, and enhanced barrier capabilities, making them suitable for use in microelectronics, optoelectronics, and biomedical devices. The deuterium labeling further aids in studying the dynamics of these materials through techniques like deuterium NMR spectroscopy, providing insights into molecular mobility and interaction mechanisms.

In the realm of biomedical research, Tetraethoxy-d20-silane has found utility in the design of biocompatible coatings for medical implants. The silicate matrix formed by its hydrolysis products can be tailored to exhibit controlled porosity and surface chemistry, promoting osseointegration and reducing biomaterial-related complications. Additionally, its incorporation into drug delivery systems has shown promise in enhancing the stability and bioavailability of therapeutic agents. The use of deuterated analogs allows for non-invasive tracking of these systems using magnetic resonance imaging (MRI), facilitating real-time monitoring of drug release profiles.

The synthesis and application of Tetraethoxy-d20-silane have been further advanced by recent innovations in catalytic processes. Transition metal-catalyzed hydrosilylation reactions have enabled the introduction of diverse functional groups into silane derivatives with high selectivity and yield. This has expanded the library of possible modifications, allowing for the creation of tailored materials with specific properties such as UV absorbance or fluorescence. Such advancements are particularly relevant in developing smart materials that can respond to external stimuli like light or temperature.

Environmental considerations have also driven research into greener synthetic routes for Tetraethoxy-d20-silane. Solvent-free reactions and microwave-assisted synthesis have been explored to minimize waste generation and reduce energy consumption. These methodologies align with the growing emphasis on sustainable chemistry practices across industries. Moreover, the deuterated version offers an advantage in analytical chemistry by reducing background noise in spectroscopic studies, enabling more accurate determination of reaction kinetics and product structures.

Future directions in Tetraethoxy-d20-silane research include its integration into advanced manufacturing processes such as 3D printing and self-assembly techniques. The compound’s ability to form stable networks at interfaces makes it an ideal candidate for creating layered structures with precise control over thickness and composition. This could revolutionize industries ranging from construction to electronics by enabling the fabrication of lightweight yet durable components with optimized performance characteristics.

The versatility of Tetraethoxy-d20-silane is further underscored by its role in energy storage technologies. Its derivatives have been investigated as components in solid-state electrolytes for lithium-ion batteries, where their ability to enhance ionic conductivity while maintaining structural integrity is highly beneficial. As renewable energy sources gain prominence, materials like those derived from Tetraethoxy-d20-silane are poised to play a critical role in developing efficient energy storage solutions.

In conclusion,Tetraethoxy-d20-silane (CAS No. 272778-10-6) represents a cornerstone material in modern chemical synthesis with far-reaching implications across multiple disciplines. Its unique structural features combined with its reactivity make it indispensable for creating high-performance materials that meet contemporary industrial demands. As research continues to uncover new applications and refine synthetic methodologies,Tetraethoxy-d20-silane will undoubtedly remain at the forefront of innovation in organosilicon chemistry.